Cas no 1807030-08-5 (6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine)

• Product Name: 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine
• CAS No: 1807030-08-5
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 4865425
• Update Time: 2025-07-21

6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C8H5ClF2N2/c1-4-2-6(9)13-5(3-12)7(4)8(10)11/h2,8H,1H3
• InChI Key： MGTDIKMTBVZFSS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(C#N)=N1)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine

Introduction to 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine (CAS No. 1807030-08-5)

6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine, identified by its CAS number 1807030-08-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative exhibits a unique structural framework that has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The compound's molecular structure, characterized by a chloro substituent, a cyano group, a difluoromethyl moiety, and a methyl group at specific positions on the pyridine ring, imparts distinct chemical properties that make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine involves a series of well-established organic reactions, including nucleophilic substitution, cyanation, and fluorination processes. These synthetic pathways highlight the compound's versatility and the ease with which it can be modified to suit various pharmacological requirements. The presence of electron-withdrawing groups such as the cyano and difluoromethyl substituents enhances the electrophilicity of the pyridine ring, making it an attractive candidate for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine has been investigated for its possible role in modulating various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a promising candidate for the development of drugs targeting inflammatory and autoimmune disorders.

One of the most compelling aspects of 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine is its potential as a lead compound for drug discovery. The structural features of this molecule allow for extensive chemical diversity, enabling researchers to explore a wide range of analogs with tailored pharmacological properties. For instance, modifications at the chloro or methyl positions could alter the compound's solubility, bioavailability, and metabolic stability, thereby optimizing its therapeutic efficacy.

The incorporation of fluorine atoms in the molecule is particularly noteworthy. Fluorinated compounds are well-known for their enhanced metabolic stability and improved binding affinity to biological targets. The difluoromethyl group in 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine contributes to these advantageous properties, potentially increasing the compound's half-life in vivo and reducing susceptibility to enzymatic degradation.

Recent advancements in computational chemistry have also facilitated the rapid design and evaluation of novel pyridine derivatives like 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine. Molecular modeling techniques allow researchers to predict the binding modes of this compound with various biological targets with high accuracy. These predictions can guide experimental efforts by identifying key interactions that need to be optimized for therapeutic purposes.

In addition to its pharmaceutical applications, 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine has shown promise in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological systems at multiple levels. The unique structure of this compound may make it an effective component in formulations designed to target specific pests or plant pathogens.

The safety profile of 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on various organisms. These studies have provided valuable insights into the compound's potential risks and have helped establish guidelines for its safe handling and use in research settings.

As research continues to evolve, the applications of 6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine are expected to expand further. New synthetic methodologies and analytical techniques will enable researchers to explore its full potential in drug discovery and other fields. The collaborative efforts of chemists, biologists, and pharmacologists will be essential in translating these findings into tangible benefits for society.

In conclusion,6-Chloro-2-cyano-3-(difluoromethyl)-4-methylpyridine (CAS No. 1807030-08-5) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and promising biological activities make it a valuable asset in modern chemical research. As our understanding of its properties continues to grow, so too will its role in advancing scientific knowledge and developing new therapeutic solutions.